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Compound of Interest

Methyl 3-fluoro-2-
Compound Name:
methoxybenzoate

Cat. No.: B025766

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.
Always consult the specific SDS for the material in use. The information herein is based on
data available for structurally similar compounds and should be used as a guide for risk
assessment and safe handling practices.

Introduction

Methyl 3-fluoro-2-methoxybenzoate is a substituted aromatic ester with applications in
organic synthesis, particularly as a building block in the development of pharmaceutical
compounds and other complex molecules. Its specific chemical structure, incorporating a fluoro
and a methoxy group on the benzene ring, imparts unique reactivity and potential biological
activity. This guide provides an in-depth overview of the safety and handling precautions
necessary for the responsible use of this compound in a laboratory setting.

Hazard Identification and Classification

While a specific hazard classification for Methyl 3-fluoro-2-methoxybenzoate is not readily
available, a conservative approach based on the hazard profiles of structurally related
substituted methyl benzoates is recommended. The primary anticipated hazards include:
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Skin Irritation: Similar compounds are known to cause skin irritation.[1]

Serious Eye Irritation: May cause serious eye irritation upon contact.[1]

Respiratory Tract Irritation: Inhalation of dust or vapors may cause respiratory irritation.[1]

Harmful if Swallowed: Ingestion may be harmful.
GHS Hazard Statements (Anticipated):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Physical and Chemical Properties

Quantitative data for Methyl 3-fluoro-2-methoxybenzoate is limited. The table below presents
available data for the target compound and its close structural isomers to provide an estimation
of its physical properties.
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Methyl 3- Methyl 2-
Methyl 4- Methyl 2-
fluoro-2- fluoro-3-
Property fluoro-3- methyl-3-
methoxybenzo methoxybenzo . .
nitrobenzoate nitrobenzoate
ate ate
Molecular
CoHoFO3[2] C9H9FO3[3] C9HINO4 C9 H9 N O4[4]
Formula
Molecular Weight  184.16 g/mol 184.2 g/mol [3] 195.17 g/mol 195.17 g/mol [4]
Light yellow Light yellow
Appearance Not specified - g. y g. Y
solid[4] solid[4]
Melting Point Not specified - 56 - 59 °C[5] 62 - 65 °C[4]
. : . 109°Cc@ :
Boiling Point Not specified - Not available
1mmHg[5]
N - No information No information
Solubility Not specified - ] ]
available[4] available[4]

Safe Handling and Storage

Adherence to standard laboratory safety protocols is essential when handling Methyl 3-fluoro-
2-methoxybenzoate.

4.1. Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:
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PPE Type Specification

Rationale

) Safety glasses with side-
Eye/Face Protection )
shields or goggles.

To prevent eye contact which

may cause serious irritation.

i . Chemical-resistant gloves
Skin Protection o
(e.g., nitrile rubber). Lab coat.

To prevent skin contact and

potential irritation.

) ) Use in a well-ventilated area or
Respiratory Protection _
under a chemical fume hood.

To minimize inhalation of dust
or vapors and prevent

respiratory tract irritation.

4.2. Handling Procedures

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fume, gas, mist, vapors, or spray.[1]

Wash hands thoroughly after handling.[1]

Use only in a well-ventilated area or outdoors.[1]

4.3. Storage
» Store in a tightly closed container.[1]
o Keep in a cool, dry, and well-ventilated place.[4]

o Store locked up.[1]

First-Aid Measures

In the event of exposure, immediate action is crucial.

Keep away from heat, sparks, open flames, and hot surfaces.
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Exposure Route First-Aid Procedure

Move the person to fresh air and keep them
Inhalation comfortable for breathing. If you feel unwell,

seek medical attention.[1]

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and

Skin Contact S )
water. If skin irritation occurs, get medical help.

[1]

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o ]

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.

Accidental Release Measures

In case of a spill, follow these procedures:

o Personal Precautions: Ensure adequate ventilation. Wear appropriate personal protective
equipment. Avoid breathing vapors, mist, or gas.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

* Methods for Cleaning Up: Absorb with inert material (e.g., sand, silica gel, acid binder,
universal binder, sawdust) and place in a suitable container for disposal.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Contact a licensed professional waste disposal service to dispose of this material.
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Experimental Protocols

While specific experimental protocols for the safety assessment of Methyl 3-fluoro-2-
methoxybenzoate are not available, general procedures for handling substituted benzoates
during synthesis and purification can be adapted.

General Protocol for Handling during Synthesis (Esterification):

¢ Reaction Setup: All manipulations should be carried out in a well-ventilated chemical fume
hood.

o Reagent Addition: When reacting 3-fluoro-2-methoxybenzoic acid with an alcohol (e.g.,
methanol) in the presence of an acid catalyst, add the reagents slowly to control any
exothermic reactions.

o Work-up: After the reaction is complete, cool the mixture to room temperature before
guenching. Use a separatory funnel for extractions, ensuring it is vented frequently to
release any pressure buildup.

« Purification: If purification is done by distillation, ensure the apparatus is set up correctly to
avoid leaks. For column chromatography, handle silica gel in a fume hood to avoid
inhalation.

Logical Workflow for Safe Handling

The following diagram illustrates a logical workflow for the safe handling of Methyl 3-fluoro-2-
methoxybenzoate in a research environment.
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Caption: Safe Handling Workflow for Methyl 3-fluoro-2-methoxybenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Methyl 3-fluoro-2-methoxybenzoate: A Technical Guide
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3-fluoro-2-methoxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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